Cas no 1858256-11-7 (2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile)

• Product Name: 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile
• CAS No: 1858256-11-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD27937123
• CID: 4709261
• Update Time: 2025-10-29

2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile

• MDL： MFCD27937123
• Inchi： 1S/C13H8F3NO2/c1-8-10(7-17)6-12(18-8)9-2-4-11(5-3-9)19-13(14,15)16/h2-6H,1H3
• InChI Key： BKJSORNFIFWGLK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=CC(C#N)=C(C)O1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Topological Polar Surface Area: 46.2

Additional information on 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile

Introduction to 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile (CAS No. 1858256-11-7)

2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1858256-11-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates a furan ring, which is a five-membered aromatic ring containing one oxygen atom, combined with a carbonitrile group and a trifluoromethoxy substituent on a phenyl ring. Such structural motifs are frequently explored in drug discovery due to their ability to interact favorably with biological targets.

The presence of the trifluoromethoxy group (CF₃OCH₃) is particularly noteworthy, as fluorine-containing compounds are known for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. This substitution pattern has been widely utilized in the development of modern pharmaceuticals, where fluorine atoms can modulate electronic properties and influence molecular interactions at the atomic level. In contrast, the carbonitrile group (–C≡N) introduces a polar and electron-withdrawing nature to the molecule, which can affect its solubility, reactivity, and overall biological activity.

The furan core itself is a versatile scaffold that has been extensively studied for its potential in medicinal chemistry. Furan derivatives are prevalent in natural products and synthetic drugs due to their ability to engage with various biological receptors and enzymes. For instance, furan-based compounds have shown efficacy in treating neurological disorders, infectious diseases, and cancer. The specific arrangement of substituents on the furan ring in 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile suggests that it may possess unique pharmacological properties worthy of further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The combination of computational studies with experimental validation has become a cornerstone of modern drug discovery pipelines. In particular, virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including those derived from structural scaffolds like 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile. These methods leverage machine learning algorithms and quantum mechanical calculations to assess the likelihood of a compound interacting with a target protein or enzyme.

The trifluoromethoxy group on the phenyl ring is particularly interesting from a mechanistic standpoint. Fluorine atoms can participate in various non-covalent interactions, including hydrogen bonding, π-stacking, and electrostatic interactions, depending on their electronic environment. This flexibility allows fluorinated compounds to adapt their binding modes to different biological targets, making them valuable candidates for drug development. Additionally, fluorine atoms can influence metabolic pathways by altering the electronic distribution within a molecule, potentially leading to improved bioavailability or reduced toxicity.

In terms of synthetic chemistry, the preparation of 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile involves multi-step reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies may include Friedel-Crafts alkylation or acylation to introduce the methyl group and phenyl ring components, followed by nitrile formation via cyanation reactions. The trifluoromethoxy group is typically introduced through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advances in catalytic systems have made it possible to perform these transformations under milder conditions while maintaining high selectivity.

From a biological perspective, the potential activities of 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile remain an area of active exploration. Initial studies may focus on assessing its interactions with enzymes such as kinases or cytochrome P450 enzymes, which are critical targets in oncology and inflammation research. Additionally, the compound’s ability to modulate neurotransmitter receptors could make it relevant for treating neurological disorders such as Alzheimer’s disease or depression. Given the structural complexity of this molecule, it is likely that its pharmacological profile will be influenced by subtle interactions between its various functional groups.

The integration of high-throughput screening (HTS) technologies has further accelerated the process of identifying bioactive compounds like 2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile. HTS allows researchers to test thousands of compounds against multiple targets simultaneously, providing rapid feedback on their potential efficacy. However, interpreting HTS data requires careful consideration of false positives and negatives, necessitating follow-up experiments for validation. Structural modifications based on HTS hits can then be performed to optimize potency and selectivity.

In conclusion,2-Methyl-5-(4-trifluoromethoxy-phenyl)-furan-3-carbonitrile (CAS No. 1858256-11-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—combining a furan core with fluorinated aromatic substituents—position it as a candidate for further exploration in drug discovery efforts aimed at treating various diseases. As methodologies for molecular design and characterization continue to evolve，this class of heterocyclic compounds will undoubtedly remain at the forefront of medicinal chemistry innovation.